6-chloro-2-(2-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone

• IUPAC Name: 6-chloro-2-(2-chlorophenyl)-3-hydroxyquinazolin-4-one
• InChI: InChI=1S/C14H8Cl2N2O2/c15-8-5-6-12-10(7-8)14(19)18(20)13(17-12)9-3-1-2-4-11(9)16/h1-7,20H
• InChI Key: IDSAWSMBCNOJIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=C(C=C(C=C3)Cl)C(=O)N2O)Cl
• Molecular Formula: C14H8Cl2N2O2
• Molecular Weight: 307.1 g/mol

Description

The compound “6-chloro-2-(2-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone” belongs to the class of organic compounds known as quinazolinones. Quinazolinones are compounds containing a quinazolinone moiety, which is a bicyclic heterocycle made up of two benzene rings fused to a ring of imidazolidine.

Molecular Structure Analysis

The molecular formula of “6-chloro-2-(2-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone” is C15H9Cl3N2O, with an average mass of 339.604 Da and a monoisotopic mass of 337.978058 Da.

Mechanism of Action

Target of Action

It’s worth noting that many bioactive aromatic compounds, including those with an indole nucleus, have been found to bind with high affinity to multiple receptors . This suggests that 6-chloro-2-(2-chlorophenyl)-3-hydroxy-4(3H)-quinazolinone may also interact with various biological targets.

Mode of Action

Compounds with similar structures have been shown to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound may interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Given the broad spectrum of biological activities associated with similar compounds , it is likely that this compound affects multiple biochemical pathways, leading to diverse downstream effects.

Result of Action

The wide range of biological activities associated with similar compounds suggests that this compound may have diverse effects at the molecular and cellular levels .

Future Directions

The study of quinazolinones is an active area of research due to their potential biological activities. Future research may focus on synthesizing new quinazolinone derivatives and studying their properties and activities.